Cas no 1354952-55-8 (ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride)

• Product Name: ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride
• CAS No: 1354952-55-8
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• MDL: MFCD08234782
• CID: 4592514
• PubChem ID: 56828070
• Update Time: 2025-07-17

ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride
• ethyl 4-amino-1H-pyrrole-2-carboxylate;hydrochloride
• SB62450
• Z1295580423

• MDL： MFCD08234782
• Inchi： 1S/C7H10N2O2.ClH/c1-2-11-7(10)6-3-5(8)4-9-6;/h3-4,9H,2,8H2,1H3;1H
• InChI Key： KWQFDLYCMIYIPT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=CC(=CN1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Topological Polar Surface Area: 68.1

Additional information on ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride

Introduction to Ethyl 4-amino-1H-pyrrole-2-carboxylate Hydrochloride (CAS No. 1354952-55-8)

Ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride (CAS No. 1354952-55-8) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular biology research. This compound, characterized by its pyrrole core structure, has garnered considerable attention due to its potential in developing novel therapeutic agents.

The molecular structure of ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride consists of a pyrrole ring substituted with an amino group at the 4-position and a carboxylate ester at the 2-position, further salted with hydrochloride. This unique configuration makes it a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules with desired pharmacological properties.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those containing the pyrrole moiety. Pyrroles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of an amino group at the 4-position enhances the reactivity of the pyrrole ring, making it more amenable to further functionalization. This has opened up new avenues for designing molecules that can interact with biological targets in a highly specific manner.

The hydrochloride salt form of ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride improves its solubility in aqueous solutions, which is crucial for various applications such as in vitro assays and pharmaceutical formulations. This enhanced solubility has made it a preferred choice for researchers working on drug delivery systems and bioavailability studies.

Recent studies have highlighted the role of ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride in the development of novel antibiotics. The pyrrole core is a common structural motif in many known antimicrobial agents, and modifications to this core can lead to the discovery of new compounds with improved efficacy and reduced resistance profiles. For instance, researchers have explored derivatives of this compound as potential inhibitors of bacterial enzymes involved in DNA replication and transcription.

Moreover, the compound has shown promise in the field of anticancer research. The ability to modify the pyrrole ring allows for the creation of molecules that can selectively target cancer cells without harming healthy tissues. Preclinical studies have demonstrated that certain derivatives of ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The versatility of ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride extends beyond its applications in drug development. It serves as a crucial building block for synthesizing more complex organic molecules used in materials science and agrochemicals. The reactivity of the pyrrole ring allows chemists to introduce various functional groups, creating a diverse library of compounds with tailored properties.

In conclusion, ethyl 4-amino-1H-pyrrole-2-carboxylate hydrochloride (CAS No. 1354952-55-8) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new uses for this compound, its importance is only set to grow, driving innovation across multiple scientific disciplines.